Cas no 1396707-13-3 (N-cyclopropyl-5-phenyl-N-[2-(thiophen-2-yl)ethyl]-1,2-oxazole-3-carboxamide)

• Product Name: N-cyclopropyl-5-phenyl-N-[2-(thiophen-2-yl)ethyl]-1,2-oxazole-3-carboxamide
• CAS No: 1396707-13-3
• MF: C₁₉H₁₈N₂O₂S
• MW: 338.423423290253
• CID: 5757891
• PubChem ID: 71781413
• Update Time: 2025-05-22

N-cyclopropyl-5-phenyl-N-[2-(thiophen-2-yl)ethyl]-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-5-phenyl-N-(2-(thiophen-2-yl)ethyl)isoxazole-3-carboxamide
• N-cyclopropyl-5-phenyl-N-[2-(thiophen-2-yl)ethyl]-1,2-oxazole-3-carboxamide
• N-cyclopropyl-5-phenyl-N-(2-thiophen-2-ylethyl)-1,2-oxazole-3-carboxamide
• AKOS024522827
• VU0524216-1
• F5854-4440
• 1396707-13-3

• Inchi： 1S/C19H18N2O2S/c22-19(17-13-18(23-20-17)14-5-2-1-3-6-14)21(15-8-9-15)11-10-16-7-4-12-24-16/h1-7,12-13,15H,8-11H2
• InChI Key： RELBTGWQTPUMGX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN(C(C1C=C(C2C=CC=CC=2)ON=1)=O)C1CC1

Computed Properties

• Exact Mass: 338.10889899g/mol
• Monoisotopic Mass: 338.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-cyclopropyl-5-phenyl-N-[2-(thiophen-2-yl)ethyl]-1,2-oxazole-3-carboxamide

Recent Advances in the Study of N-cyclopropyl-5-phenyl-N-[2-(thiophen-2-yl)ethyl]-1,2-oxazole-3-carboxamide (CAS: 1396707-13-3)

The compound N-cyclopropyl-5-phenyl-N-[2-(thiophen-2-yl)ethyl]-1,2-oxazole-3-carboxamide (CAS: 1396707-13-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique oxazole-carboxamide scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of N-cyclopropyl-5-phenyl-N-[2-(thiophen-2-yl)ethyl]-1,2-oxazole-3-carboxamide to enhance its pharmacological properties. Researchers have employed various synthetic strategies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity of the target compound. These efforts have been complemented by computational modeling studies to predict the compound's binding affinity and selectivity towards specific biological targets.

One of the key findings from recent research is the compound's potential as an inhibitor of specific kinase enzymes involved in inflammatory and oncogenic pathways. In vitro assays have demonstrated that N-cyclopropyl-5-phenyl-N-[2-(thiophen-2-yl)ethyl]-1,2-oxazole-3-carboxamide exhibits potent inhibitory activity against certain kinases, with IC50 values in the nanomolar range. These results suggest its potential utility in the development of targeted therapies for diseases such as cancer and autoimmune disorders.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and metabolic stability profiles. Animal studies have shown that the compound achieves adequate plasma concentrations following oral administration, with a half-life that supports once-daily dosing. However, challenges related to its solubility and bioavailability have been identified, prompting ongoing research into formulation strategies to overcome these limitations.

In addition to its kinase inhibitory activity, recent studies have explored the compound's potential as a modulator of other biological targets, including G-protein coupled receptors (GPCRs) and ion channels. Preliminary data indicate that N-cyclopropyl-5-phenyl-N-[2-(thiophen-2-yl)ethyl]-1,2-oxazole-3-carboxamide may exhibit polypharmacological effects, which could broaden its therapeutic applications. However, further studies are required to fully characterize these effects and assess their clinical relevance.

In conclusion, the latest research on N-cyclopropyl-5-phenyl-N-[2-(thiophen-2-yl)ethyl]-1,2-oxazole-3-carboxamide (CAS: 1396707-13-3) highlights its promising potential as a multifunctional therapeutic agent. While significant progress has been made in understanding its biological activity and pharmacokinetic properties, additional studies are needed to address remaining challenges and advance its development towards clinical applications. Continued research efforts in this area are expected to yield valuable insights that could contribute to the discovery of novel treatments for a range of diseases.